Cas no 913322-55-1 (4-METHYL-6-(2-NITROPHENYL)PYRIMIDIN-2-AMINE)

• Product Name: 4-METHYL-6-(2-NITROPHENYL)PYRIMIDIN-2-AMINE
• CAS No: 913322-55-1
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 996286
• PubChem ID: 53426716
• Update Time: 2025-04-20

4-METHYL-6-(2-NITROPHENYL)PYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-6-(2-NITROPHENYL)PYRIMIDIN-2-AMINE
• DTXSID60699333
• AKOS011771335
• 913322-55-1

• Inchi： 1S/C11H10N4O2/c1-7-6-9(14-11(12)13-7)8-4-2-3-5-10(8)15(16)17/h2-6H,1H3,(H2,12,13,14)
• InChI Key： BFNMGPJXQIENRW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C1C=C(C)N=C(N)N=1)=O

Computed Properties

• Exact Mass: 230.08000
• Monoisotopic Mass: 230.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 97.62000
• LogP: 3.04680